Cas no 1595042-46-8 (1-(4-fluoro-2-methylphenyl)propan-2-ol)

• Product Name: 1-(4-fluoro-2-methylphenyl)propan-2-ol
• CAS No: 1595042-46-8
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD28134266
• CID: 5190904
• PubChem ID: 91636360
• Update Time: 2025-06-14

1-(4-fluoro-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-2-methylphenyl)-2-propanol
• 1-(4-fluoro-2-methylphenyl)propan-2-ol

• MDL： MFCD28134266
• Inchi： 1S/C10H13FO/c1-7-5-10(11)4-3-9(7)6-8(2)12/h3-5,8,12H,6H2,1-2H3
• InChI Key： HNBBGXUKERNNID-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1C)C(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-fluoro-2-methylphenyl)propan-2-ol

Latest Research Insights on 1-(4-fluoro-2-methylphenyl)propan-2-ol (CAS: 1595042-46-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-(4-fluoro-2-methylphenyl)propan-2-ol (CAS: 1595042-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The insights provided here are derived from peer-reviewed studies published within the last two years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the role of 1-(4-fluoro-2-methylphenyl)propan-2-ol as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the fluorine substituent and the propan-2-ol moiety, make it a versatile building block for drug development. Researchers have successfully utilized this compound in the synthesis of potential antiviral and anti-inflammatory agents, demonstrating its broad applicability in medicinal chemistry. The CAS number 1595042-46-8 has become a critical identifier in patent applications and research publications, underscoring its growing importance in the field.

One of the most promising areas of research involves the investigation of 1-(4-fluoro-2-methylphenyl)propan-2-ol as a precursor for central nervous system (CNS) targeting drugs. Preliminary in vitro studies have shown that derivatives of this compound exhibit significant binding affinity to neurotransmitter receptors, suggesting potential applications in treating neurological disorders. Furthermore, its metabolic stability and pharmacokinetic properties have been characterized in recent preclinical studies, providing a solid foundation for future drug development efforts.

The synthesis and optimization of 1-(4-fluoro-2-methylphenyl)propan-2-ol have also been a focus of recent research. Novel catalytic methods have been developed to improve the yield and purity of this compound, addressing previous challenges in large-scale production. These advancements are particularly relevant for pharmaceutical companies looking to incorporate this intermediate into their drug discovery pipelines. The compound's compatibility with various reaction conditions makes it an attractive option for combinatorial chemistry approaches.

In addition to its pharmaceutical applications, 1-(4-fluoro-2-methylphenyl)propan-2-ol has shown promise in chemical biology research as a molecular probe. Its fluorescence properties and ability to interact with biological membranes have been exploited in recent imaging studies, providing new tools for investigating cellular processes. This dual functionality as both a therapeutic candidate and a research tool highlights the compound's versatility and value to the scientific community.

Looking ahead, researchers are focusing on expanding the therapeutic potential of 1-(4-fluoro-2-methylphenyl)propan-2-ol through structural modifications and formulation optimization. Several research groups have reported promising results from structure-activity relationship (SAR) studies, identifying key modifications that enhance biological activity while maintaining favorable safety profiles. These findings are expected to drive further innovation in drug discovery programs targeting a range of diseases, from infectious diseases to chronic inflammatory conditions.

In conclusion, the growing body of research on 1-(4-fluoro-2-methylphenyl)propan-2-ol (CAS: 1595042-46-8) demonstrates its significant potential in pharmaceutical development and chemical biology. As new studies continue to emerge, this compound is likely to play an increasingly important role in the discovery of novel therapeutic agents. Researchers and industry professionals should monitor developments in this area closely, as they may present valuable opportunities for collaboration and innovation in drug discovery and development.